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Compound of Interest

Compound Name: Apritone

CAS No.: 68133-79-9

Cat. No.: B1237439

Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety and toxicity

data for Apritone (CAS No. 68133-79-9), a fragrance and flavor ingredient. The information is

compiled from publicly available sources, including safety data sheets and assessments from

the Research Institute for Fragrance Materials (RIFM). This document is intended to serve as a

resource for researchers, scientists, and drug development professionals.

Chemical Identification
Property Value

Chemical Name 2-(3,7-dimethyl-2,6-octadienyl)cyclopentanone

Common Name Apritone

CAS Number 68133-79-9

Molecular Formula C₁₅H₂₄O

Molecular Weight 220.35 g/mol
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Executive Summary of Toxicological Profile
Apritone has a low acute oral toxicity profile. It is classified as a skin irritant. Current

assessments suggest it is not a skin sensitizer under normal use conditions and is not

expected to be genotoxic. For repeated dose, reproductive, and respiratory toxicity, the

Threshold of Toxicological Concern (TTC) has been applied due to low systemic exposure.

Acute Toxicity
Oral Toxicity
Table 1: Acute Oral Toxicity Data

Species Route Endpoint Value Reference

Rat Oral LD50 > 5000 mg/kg bw [1][2]

Experimental Protocol: Acute Oral Toxicity (Limit Test - adapted from OECD 401)

A limit test at 5000 mg/kg body weight was likely performed. A single dose of Apritone was

administered by gavage to a small group of rats. The animals were observed for mortality and

clinical signs of toxicity for up to 14 days.[3] Due to the absence of mortality at this dose, the

LD50 is determined to be greater than 5000 mg/kg.

Local Toxicity
Skin Irritation
Apritone is classified as a skin irritant.[1]

Skin Sensitization
The Research Institute for Fragrance Materials (RIFM) has concluded that there are no safety

concerns for Apritone regarding skin sensitization under the current declared levels of use.[4]

This conclusion is based on data from a read-across analog, 2-(p-menth-1-ene-10-

yl)cyclopentanone.[4]

Experimental Protocol: Local Lymph Node Assay (LLNA) (OECD 429)
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The LLNA is the standard method for assessing skin sensitization potential. The principle of the

assay is that sensitizers induce lymphocyte proliferation in the lymph nodes draining the site of

application.

Test System: Typically, CBA/J mice are used.

Procedure: A minimum of three concentrations of the test substance, a negative control

(vehicle), and a positive control are used, with at least four animals per group. The

substance is applied to the dorsum of the ears for three consecutive days. On day 6, the

draining auricular lymph nodes are excised, and a single-cell suspension is prepared. The

proliferation of lymph node cells is measured by the incorporation of ³H-methyl thymidine,

and a Stimulation Index (SI) is calculated. An SI ≥ 3 is considered a positive result.

Workflow for Skin Sensitization Assessment

Local Lymph Node Assay (LLNA) Workflow

Test Substance Application
(Days 1-3)

No Treatment
(Days 4-5)

Animal Sacrifice & Lymph Node Excision
(Day 6) Single-Cell Suspension Preparation ³H-Thymidine Incorporation Assay Stimulation Index (SI) Calculation Result Interpretation

(SI < 3 or SI ≥ 3)

Click to download full resolution via product page

Caption: Workflow of the Local Lymph Node Assay (LLNA).

Genotoxicity
A RIFM safety assessment concluded that Apritone is not expected to be genotoxic.[4] This

conclusion was based on data from the read-across analog 6,10-dimethylundeca-5,9-dien-2-

one.[4] However, a BlueScreen assay conducted on Apritone itself showed a positive result for

genotoxicity with metabolic activation.[4]

Table 2: Genotoxicity Profile
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Assay
Test
System

Metabolic
Activation

Result
Substance
Tested

Reference

BlueScreen
Human-

derived cells
With Positive Apritone [4]

Not Specified Not Specified Not Specified
Not

Genotoxic

6,10-

dimethylunde

ca-5,9-dien-

2-one (read-

across)

[4]

Experimental Protocols

Bacterial Reverse Mutation Test (Ames Test - OECD 471): This test uses several strains of

Salmonella typhimurium and Escherichia coli with mutations in the histidine or tryptophan

operon, respectively. The test substance is incubated with the bacterial strains in the

presence and absence of a metabolic activation system (S9 mix). A positive result is

indicated by a significant, dose-dependent increase in the number of revertant colonies

compared to the negative control.

In Vitro Mammalian Cell Micronucleus Test (OECD 487): This assay detects damage to

chromosomes or the mitotic apparatus. Cultured mammalian cells are exposed to the test

substance with and without metabolic activation. After exposure, the cells are treated with a

cytokinesis inhibitor (e.g., cytochalasin B) to allow for the identification of cells that have

completed one cell division. The number of micronuclei in binucleated cells is then scored. A

significant, dose-dependent increase in the frequency of micronucleated cells indicates a

positive result.

Logical Relationship in Genotoxicity Assessment
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Genotoxicity Assessment Strategy

In Vitro Assays
(e.g., Ames Test, Micronucleus Assay, BlueScreen)

Weight of Evidence Assessment

In Vivo Follow-up
(if in vitro is positive)

Conclusion on Genotoxic Potential

Click to download full resolution via product page

Caption: A typical strategy for assessing genotoxicity.

Repeated Dose Toxicity
For repeated dose toxicity, the RIFM assessment utilized the Threshold of Toxicological

Concern (TTC) approach. The systemic exposure to Apritone was determined to be below the

TTC for a Cramer Class II material, indicating a low potential for systemic toxicity with repeated

exposure under current use conditions.[4]

Reproductive and Developmental Toxicity
Similar to repeated dose toxicity, the TTC approach was applied for reproductive and

developmental toxicity. The systemic exposure to Apritone is below the TTC for a Cramer

Class II material for these endpoints.[4]

Other Toxicological Endpoints
Local Respiratory Toxicity: The TTC for a Cramer Class II material was used, and the

exposure to Apritone is below this threshold.[4]
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Phototoxicity/Photoallergenicity: Based on UV/Vis spectra, Apritone is not expected to be

phototoxic or photoallergenic.[4]

Conclusion
The available data indicate that Apritone has a low order of acute oral toxicity. It is a skin

irritant, but current assessments do not raise concerns for skin sensitization at typical use

levels. While one screening assay showed a positive genotoxicity result with metabolic

activation, the weight of evidence, including data from a read-across analog, suggests it is not

genotoxic. For other systemic toxicities, the low exposure levels allow for the application of the

Threshold of Toxicological Concern, indicating a low likelihood of adverse effects. As with any

chemical substance, appropriate handling and use procedures should be followed to minimize

exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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